N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(3-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H21N3O2S2/c1-15-6-5-7-16(14-15)19-18(24)20-10-12-21(13-11-20)25(22,23)17-8-3-2-4-9-17/h2-9,14H,10-13H2,1H3,(H,19,24)
• InChI Key: BYDQCQOKDBQRQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H21N3O2S2
• Molecular Weight: 375.5 g/mol

Description

N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide, also known as MPSP, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is not fully understood. However, studies have suggested that its biological activities may be attributed to its ability to modulate various molecular targets, such as ion channels, enzymes, and receptors.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It can modulate the activity of ion channels, such as voltage-gated potassium channels, and enzymes, such as cyclooxygenase-2. It can also interact with receptors, such as the opioid receptor and the serotonin receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide in lab experiments is its ability to exhibit multiple biological activities. This allows researchers to study its effects on different molecular targets and biological pathways. However, one of the limitations is its potential toxicity and side effects, which may affect the interpretation of the results.

Future Directions

There are several future directions for research on N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide. One of the areas of interest is its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is its potential as an analgesic agent for chronic pain. Furthermore, this compound may have potential as an antitumor agent for various types of cancer.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. Its anti-inflammatory, analgesic, and antitumor effects make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide involves the reaction between 3-methylbenzoyl chloride and piperazine, followed by the addition of phenylsulfonyl chloride and sodium hydrosulfide. The resulting product is then purified by recrystallization.

Scientific Research Applications

N-(3-methylphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. One of the areas of research is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the infiltration of immune cells in inflamed tissues.
Another area of research is its analgesic activity. This compound has been found to alleviate pain by inhibiting the release of substance P, a neuropeptide that plays a key role in pain transmission.
Furthermore, this compound has been investigated for its antitumor activity. Studies have shown that this compound can induce apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt signaling pathway.